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aster saponin G aster saponin G
Brand Name: Vulcanchem
CAS No.: 146714-06-9
VCID: VC0123848
InChI: InChI=1S/C57H92O26/c1-22-33(63)37(67)41(71)48(78-22)81-44-43(80-47-40(70)35(65)27(60)19-75-47)28(61)20-76-50(44)83-51(73)57-14-13-52(2,3)15-24(57)23-9-10-31-54(6)16-25(58)45(53(4,5)30(54)11-12-55(31,7)56(23,8)17-32(57)62)82-49-42(72)38(68)36(66)29(79-49)21-77-46-39(69)34(64)26(59)18-74-46/h9,22,24-50,58-72H,10-21H2,1-8H3/t22-,24+,25-,26-,27+,28+,29+,30?,31+,32+,33-,34-,35-,36+,37+,38-,39+,40+,41+,42+,43-,44+,45-,46-,47+,48-,49+,50+,54-,55+,56+,57+/m0/s1
SMILES: CC1C(C(C(C(O1)OC2C(C(COC2OC(=O)C34CCC(CC3C5=CCC6C(C5(CC4O)C)(CCC7C6(CC(C(C7(C)C)OC8C(C(C(C(O8)COC9C(C(C(CO9)O)O)O)O)O)O)O)C)C)(C)C)O)OC1C(C(C(CO1)O)O)O)O)O)O
Molecular Formula: C57H92O26
Molecular Weight: 1193.337

aster saponin G

CAS No.: 146714-06-9

Main Products

VCID: VC0123848

Molecular Formula: C57H92O26

Molecular Weight: 1193.337

aster saponin G - 146714-06-9

CAS No. 146714-06-9
Product Name aster saponin G
Molecular Formula C57H92O26
Molecular Weight 1193.337
IUPAC Name [(2R,3R,4S,5R)-5-hydroxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-4-[(2R,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl] (4aR,5R,6aR,6aS,6bR,10R,11S,12aR,14bR)-5,11-dihydroxy-2,2,6a,6b,9,9,12a-heptamethyl-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
Standard InChI InChI=1S/C57H92O26/c1-22-33(63)37(67)41(71)48(78-22)81-44-43(80-47-40(70)35(65)27(60)19-75-47)28(61)20-76-50(44)83-51(73)57-14-13-52(2,3)15-24(57)23-9-10-31-54(6)16-25(58)45(53(4,5)30(54)11-12-55(31,7)56(23,8)17-32(57)62)82-49-42(72)38(68)36(66)29(79-49)21-77-46-39(69)34(64)26(59)18-74-46/h9,22,24-50,58-72H,10-21H2,1-8H3/t22-,24+,25-,26-,27+,28+,29+,30?,31+,32+,33-,34-,35-,36+,37+,38-,39+,40+,41+,42+,43-,44+,45-,46-,47+,48-,49+,50+,54-,55+,56+,57+/m0/s1
Standard InChIKey YGLAMUOJTBIBNC-XBQPNPOFSA-N
SMILES CC1C(C(C(C(O1)OC2C(C(COC2OC(=O)C34CCC(CC3C5=CCC6C(C5(CC4O)C)(CCC7C6(CC(C(C7(C)C)OC8C(C(C(C(O8)COC9C(C(C(CO9)O)O)O)O)O)O)O)C)C)(C)C)O)OC1C(C(C(CO1)O)O)O)O)O)O
Synonyms aster saponin G
Last Modified Aug 20 2021
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